N-(4-chloro-2-fluorophenyl)-1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C17H12Cl2FN3O2
• Molecular Weight: 380.2 g/mol
• IUPAC Name: N-(4-chloro-2-fluorophenyl)-1-[(2-chlorophenoxy)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C17H12Cl2FN3O2/c18-11-5-6-14(13(20)9-11)21-17(24)15-7-8-23(22-15)10-25-16-4-2-1-3-12(16)19/h1-9H,10H2,(H,21,24)
• InChI Key: NIUSXGBKVASNPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCN2C=CC(=N2)C(=O)NC3=C(C=C(C=C3)Cl)F)Cl

Description

N-(4-chloro-2-fluorophenyl)-1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxamide is a chemical compound with a complex structure that includes chloro, fluoro, and phenoxy groups

Preparation Methods

The synthesis of N-(4-chloro-2-fluorophenyl)-1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxamide typically involves multiple steps. The synthetic route often starts with the preparation of the core pyrazole structure, followed by the introduction of the chloro and fluoro substituents. The reaction conditions usually require specific reagents and catalysts to ensure the desired substitutions occur efficiently. Industrial production methods may involve scaling up these reactions while maintaining the purity and yield of the final product.

Chemical Reactions Analysis

N-(4-chloro-2-fluorophenyl)-1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

• **Substitution